Cas no 14847-23-5 (1,2-Cyclohexadiene)
1,2-Cyclohexadiene structure
Product Name:1,2-Cyclohexadiene
1,2-Cyclohexadiene Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Cyclohexadiene
- cyclohexa-1,2-diene
- Q27117207
- 14847-23-5
- CHEBI:37612
- FT-0700731
- DTXSID50275105
- 4-cyclohexadiene
-
- Inchi: 1S/C6H8/c1-2-4-6-5-3-1/h1,5H,2,4,6H2
- InChI Key: NMGSDTSOSIPXTN-UHFFFAOYSA-N
- SMILES: C1CC=C=CC1
Computed Properties
- Exact Mass: 80.06264
- Monoisotopic Mass: 80.062600255g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 6
- Rotatable Bond Count: 0
- Complexity: 70.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
1,2-Cyclohexadiene Related Literature
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Jie Zhang,Zuowei Xie Chem. Sci. 2021 12 5616
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Pascal Vermeeren,Trevor A. Hamlin,F. Matthias Bickelhaupt Chem. Commun. 2021 57 5880
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Zaozao Qiu,Zuowei Xie Chem. Soc. Rev. 2022 51 3164
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Baolei Wang,Marius-Georgian Constantin,Simarpreet Singh,Yuqiao Zhou,Rebecca L. Davis,F. G. West Org. Biomol. Chem. 2021 19 399
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Luis R. Domingo,Mar Ríos-Gutiérrez,Rishikesh Chulan,M. H. H. Mahmoud,Mohamed M. Ibrahim,Salah M. El-Bahy,Lydia Rhyman,Ponnadurai Ramasami RSC Adv. 2022 12 25354
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